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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of various

lanthanum carbide materials. It is designed to be a valuable resource for researchers and

professionals involved in materials science, condensed matter physics, and related fields,

offering detailed insights into the magnetic behavior, experimental characterization, and

underlying principles of these fascinating compounds.

Introduction to Lanthanum Carbide Materials
Lanthanum, a rare-earth element, forms several carbide compounds with distinct

stoichiometries and crystal structures, leading to a range of interesting physical properties,

including unique magnetic and electronic behaviors. The primary phases of lanthanum
carbide include lanthanum dicarbide (LaC₂), lanthanum sesquicarbide (La₂C₃), and more

complex structures such as lanthanum-containing endohedral fullerenes (e.g., La@C₈₂) and

layered lanthanum carbide halides (La₂C₂X₂, where X is a halogen). Understanding the

magnetic properties of these materials is crucial for their potential applications in areas such as

superconductivity, electronics, and catalysis.

Magnetic Properties of Lanthanum Carbide Phases
The magnetic characteristics of lanthanum carbide materials are intrinsically linked to their

electronic structure and the presence of unpaired electrons. The observed magnetic behavior

ranges from diamagnetism and weak paramagnetism to superconductivity.
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Lanthanum Dicarbide (LaC₂)
Lanthanum dicarbide is consistently reported to be a diamagnetic material. Diamagnetism is a

fundamental property of all matter, arising from the orbital motion of electrons, which creates a

magnetic field in opposition to an externally applied field. In LaC₂, the absence of unpaired

electrons in its electronic configuration leads to this net repulsive effect. Furthermore, LaC₂

exhibits superconductivity at a critical temperature (Tc) of approximately 1.6 K.

Lanthanum Sesquicarbide (La₂C₃)
Lanthanum sesquicarbide is characterized as a very slightly paramagnetic material. This weak

paramagnetism suggests the presence of a small number of unpaired electrons, which can

align with an external magnetic field, resulting in a net attraction. Theoretical calculations have

estimated a final magnetic moment of 0.022 μB for La₂C₃. Like the dicarbide, La₂C₃ is also a

superconductor, with a higher transition temperature.

Lanthanum Endohedral Fullerenes (La@C₈₂)
When a lanthanum atom is encapsulated within a fullerene cage, such as C₈₂, the resulting

endohedral fullerene exhibits distinct magnetic properties. Magnetization studies on La@C₈₂

have revealed paramagnetic behavior that follows the Curie-Weiss law. An effective magnetic

moment of 0.38 μB per La@C₈₂ molecule has been determined. This paramagnetism arises

from the transfer of electrons from the lanthanum atom to the fullerene cage, resulting in

unpaired electrons.

Layered Lanthanum Carbide Halides (La₂C₂X₂)
The layered lanthanum carbide halides, with the general formula La₂C₂X₂ (where X = Br, I),

are primarily studied for their superconducting properties. However, their magnetic behavior in

the normal state is also of interest. These materials exhibit superconductivity at relatively high

temperatures, with a Tc of about 7.03 K for La₂C₂Br₂ and 1.7 K for La₂C₂I₂.

Data Presentation: Summary of Magnetic Properties
The following table summarizes the key magnetic and superconducting properties of the

discussed lanthanum carbide phases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Phase Formula
Magnetic
Behavior

Magnetic
Moment (μB)

Superconducti
ng Tc (K)

Lanthanum

Dicarbide
LaC₂ Diamagnetic - 1.6

Lanthanum

Sesquicarbide
La₂C₃

Very Slightly

Paramagnetic

0.022

(calculated)
~11-13

Lanthanum

Endohedral

Fullerene

La@C₈₂
Paramagnetic

(Curie-Weiss)
0.38 (effective) -

Lanthanum

Carbide Bromide
La₂C₂Br₂ Superconducting - 7.03

Lanthanum

Carbide Iodide
La₂C₂I₂ Superconducting - 1.7

Experimental Protocols for Magnetic
Characterization
The determination of the magnetic properties of lanthanum carbide materials requires

specialized experimental techniques, particularly due to their air-sensitive nature. The two

primary methods employed are Superconducting Quantum Interference Device (SQUID)

magnetometry and neutron diffraction.

Synthesis of Lanthanum Carbides
A common method for synthesizing lanthanum carbides such as LaC₂ and La₂C₃ is through

the carbothermal reduction of lanthanum oxide (La₂O₃) with graphite at high temperatures in an

inert atmosphere or vacuum. Another approach involves heating lanthanum dihydride with

stoichiometric amounts of graphite. For endohedral fullerenes, the arc-discharge method is

typically used, where graphite rods containing lanthanum are vaporized.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/product/b083422?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis pathways for lanthanum carbide materials.

Sample Preparation for Magnetic Measurements
Due to the high reactivity of lanthanum carbides with air and moisture, all sample handling

must be performed in an inert atmosphere, typically within a glovebox filled with argon or

nitrogen gas.

Grinding: The synthesized carbide material is gently ground into a fine powder to ensure

homogeneity.

Encapsulation: For SQUID magnetometry, the powder is carefully weighed and loaded into a

sample holder, such as a gelatin capsule or a specialized plastic straw, which is then sealed

within the glovebox. The sample holder should be diamagnetic and have a known, small

magnetic background signal.

Mounting: For neutron diffraction, the powder is loaded into a sample container made of a

material with low neutron absorption, such as vanadium.

Superconducting Quantum Interference Device (SQUID)
Magnetometry
SQUID magnetometry is a highly sensitive technique used to measure the magnetic moment of

a sample as a function of temperature and applied magnetic field.

Experimental Workflow:

Click to download full resolution via product page

Workflow for SQUID magnetometry measurements.

Methodology:

Zero-Field Cooling (ZFC) and Field-Cooling (FC):

ZFC: The sample is cooled from room temperature to the lowest desired temperature

(e.g., 2 K) in the absence of an external magnetic field. A small magnetic field (e.g., 10-
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100 Oe) is then applied, and the magnetic moment is measured as the sample is warmed

up.

FC: The sample is cooled from room temperature to the lowest desired temperature in the

presence of the same magnetic field used for the ZFC measurement. The magnetic

moment is then measured as the sample is warmed up.

Magnetization versus Field (M-H) Isotherms: The magnetic moment is measured at a

constant temperature as the external magnetic field is swept through a range of values (e.g.,

-5 T to 5 T).

Data Analysis: The raw data is corrected for the magnetic contribution of the sample holder.

For paramagnetic materials, the magnetic susceptibility (χ = M/H) is plotted as a function of

temperature and can be fitted to the Curie-Weiss law (χ = C / (T - θ)) to determine the Curie

constant (C) and the Weiss temperature (θ). The effective magnetic moment can then be

calculated from the Curie constant.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the crystal and magnetic structures

of materials. Neutrons have a magnetic dipole moment, which interacts with the magnetic

moments of atoms in a material, providing information about the arrangement and orientation

of these moments.

Experimental Workflow:

Click to download full resolution via product page

Workflow for neutron diffraction experiments.

Methodology:

Data Collection: A neutron diffraction pattern is collected from the powdered sample at

various temperatures, including temperatures above and below any suspected magnetic

ordering transition.
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Rietveld Refinement: The collected diffraction patterns are analyzed using the Rietveld

refinement method. This involves fitting a calculated diffraction pattern based on a model of

the crystal and magnetic structure to the experimental data.

Structure Determination: By comparing the diffraction patterns at different temperatures,

magnetic scattering can be distinguished from nuclear scattering. The positions and

intensities of the magnetic Bragg peaks are used to determine the magnetic structure,

including the size and orientation of the magnetic moments on the lanthanum atoms.

Logical Relationships in Magnetic Characterization
The overall process of characterizing the magnetic properties of lanthanum carbide materials

follows a logical progression from synthesis to detailed analysis.
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Logical flow of magnetic characterization.

Conclusion
The magnetic properties of lanthanum carbide materials are diverse and fundamentally linked

to their composition and structure. While LaC₂ is a diamagnetic superconductor, La₂C₃ exhibits

weak paramagnetism and superconductivity. The encapsulation of lanthanum within fullerene

cages leads to paramagnetic behavior. A thorough understanding of these properties, obtained

through rigorous experimental techniques such as SQUID magnetometry and neutron

diffraction under inert conditions, is essential for harnessing the potential of these materials in

advanced technological applications. This guide provides the foundational knowledge and

experimental framework for researchers to explore and expand upon the fascinating magnetic

world of lanthanum carbides.

To cite this document: BenchChem. [An In-depth Technical Guide to the Magnetic Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

